N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c1-11-7-13(23-2)9-16(21)20(11)6-5-18-17(22)12-3-4-14-15(8-12)24-10-19-14/h3-4,7-10H,5-6H2,1-2H3,(H,18,22)
• InChI Key: SJULPTIZKBDYBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC3=C(C=C2)N=CS3)OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis Techniques

A range of synthetic techniques have been utilized to prepare compounds with complex heterocyclic structures, often involving stepwise reactions that incorporate various functional groups, such as amino, methoxy, and carboxamide moieties. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products like visnaginone and khellinone has been reported, showcasing methods to incorporate diverse functional groups into heterocyclic frameworks (A. Abu‐Hashem et al., 2020).

Characterization and Structural Analysis

Advanced spectroscopic and analytical techniques, including NMR, IR, and mass spectrometry, are essential for the characterization of these complex molecules. X-ray crystallography provides detailed insights into the molecular structures, facilitating understanding of their chemical behavior and interaction potentials (A. Richter et al., 2023).

Potential Applications

Antimicrobial and Antidiabetic Activities

The antimicrobial and antidiabetic screening of novel dihydropyrimidine derivatives indicates that heterocyclic compounds can serve as potential therapeutic agents. The synthesis of N-substituted dihydropyrimidines and their evaluation for in vitro antidiabetic activity using α-amylase inhibition assays highlight the potential of these compounds in addressing health-related issues (J. Lalpara et al., 2021).

Anti-Inflammatory and Analgesic Properties

The development of compounds with anti-inflammatory and analgesic properties, such as the synthesis and evaluation of thiazolopyrimidines and related derivatives, demonstrates the potential of heterocyclic compounds in the development of new therapeutic agents. Such studies provide a foundation for further research into the medical applications of these compounds (B. Tozkoparan et al., 1998).

Lanthanide Complexation for Technological Applications

The study of the complexation properties of heterocyclic ligands with lanthanides, focusing on their structural characteristics and stability, opens avenues for applications in materials science and technology. Such research can lead to advancements in fields such as luminescent materials and catalysis (T. Kobayashi et al., 2019).